molecular formula C7H13ClO3 B8718690 Chloromethyl 3-methylbutyl carbonate CAS No. 89838-66-4

Chloromethyl 3-methylbutyl carbonate

Cat. No.: B8718690
CAS No.: 89838-66-4
M. Wt: 180.63 g/mol
InChI Key: FPOYYYIISJLZRW-UHFFFAOYSA-N
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Description

Chloromethyl 3-methylbutyl carbonate is a useful research compound. Its molecular formula is C7H13ClO3 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

89838-66-4

Molecular Formula

C7H13ClO3

Molecular Weight

180.63 g/mol

IUPAC Name

chloromethyl 3-methylbutyl carbonate

InChI

InChI=1S/C7H13ClO3/c1-6(2)3-4-10-7(9)11-5-8/h6H,3-5H2,1-2H3

InChI Key

FPOYYYIISJLZRW-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCOC(=O)OCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methyl-1-butanol (4.4 g) was dissolved in dichloromethane (75 ml) and pyridine (4.0 g) was added to it. The reaction mixture was cooled in an ice bath and chloromethyl chloroformate (6.5 g) was added to it with stirring. The cooling bath was removed and the reaction mixture was stirred at room temperature for 16 hours. The dichloromethane solution was washed with water thrice and once with brine. The organic layer was dried over sodium sulfate and evaporated to furnish a colorless oil of desired product weighing 10.7 g which was the pure chloromethyl isopentyl carbonate. NMR (CDCl3) δ 0.95 (6H, d, J=5 Hz, CH(CH3)2), 1.66 (3H, m, CH2 and CH), 4.28 (2H, t, J=7 Hz, OCH2CH2) and 5.73 (2H, s, OCH2Cl). IR (film) 2950, 1783, 1265 cm-1.
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
6.5 g
Type
reactant
Reaction Step Three

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